Cas no 99473-73-1 ((2S)-2-(1-carboxyethyl)amino-4-(methylsulfanyl)butanoic acid)

• Product Name: (2S)-2-(1-carboxyethyl)amino-4-(methylsulfanyl)butanoic acid
• CAS No: 99473-73-1
• MF: C₈H₁₅NO₄S
• MW: 221.27400135994
• MDL: MFCD32874897
• CID: 809966
• PubChem ID: 21120840
• Update Time: 2025-04-19

(2S)-2-(1-carboxyethyl)amino-4-(methylsulfanyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• L-Methionine,N-(1-carboxyethyl)-
• N(2)-(1-carboxyethyl)methionine
• (2S)-2-(1-carboxyethyl)amino-4-(methylsulfanyl)butanoic acid
• L-Methionine, N-(1-carboxyethyl)-
• NCEM
• (2R)-2-(1-carboxyethylamino)-4-methylsulfanylbutanoic acid
• 99473-73-1
• DTXSID40912693
• N-(1-Carboxyethyl)methionine

• MDL： MFCD32874897
• Inchi： 1S/C8H15NO4S/c1-5(7(10)11)9-6(8(12)13)3-4-14-2/h5-6,9H,3-4H2,1-2H3,(H,10,11)(H,12,13)/t5?,6-/m1/s1
• InChI Key： FBAHJDMPCMAQDG-PRJDIBJQSA-N
• SMILES： S(C)CC[C@H](C(=O)O)NC(C(=O)O)C

Computed Properties

• Exact Mass: 221.072
• Monoisotopic Mass: 221.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.276
• Boiling Point: 438.1°Cat760mmHg
• Flash Point: 218.7°C
• Refractive Index: 1.532